(Undecane-1,11-diyl)bis(diphenylarsane)
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Description
“(Undecane-1,11-diyl)bis(diphenylarsane)” is an organoarsenic compound featuring a linear undecane chain (C11) bridging two diphenylarsane moieties. The molecule’s structure includes arsenic atoms bonded to phenyl groups and the central alkyl chain, conferring unique electronic and steric properties.
Properties
CAS No. |
82195-48-0 |
|---|---|
Molecular Formula |
C35H42As2 |
Molecular Weight |
612.5 g/mol |
IUPAC Name |
11-diphenylarsanylundecyl(diphenyl)arsane |
InChI |
InChI=1S/C35H42As2/c1(2-4-6-20-30-36(32-22-12-8-13-23-32)33-24-14-9-15-25-33)3-5-7-21-31-37(34-26-16-10-17-27-34)35-28-18-11-19-29-35/h8-19,22-29H,1-7,20-21,30-31H2 |
InChI Key |
LNISMQZBZAYJKK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)[As](CCCCCCCCCCC[As](C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Notes
Data Limitations : Direct experimental data for “(Undecane-1,11-diyl)bis(diphenylarsane)” are sparse; comparisons rely on structural analogs and inferred properties.
Synthetic Challenges : Arsenic-based synthesis requires stringent safety protocols compared to carbon-centric reactions (e.g., ).
Functional Group Trade-offs : Arsenic confers unique reactivity but introduces toxicity, limiting biomedical applications compared to fluorinated or ester-functionalized compounds.
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